Loxl2-IN-1

• Molecular Formula: C21H25FN4O2S
• Molecular Weight: 416.5 g/mol
• InChI: InChI=1S/C21H25FN4O2S/c1-14(2)21-17(11-15-6-7-19(25-12-15)29(3,27)28)20-18(5-4-10-24-20)26(21)13-16(22)8-9-23/h4-8,10,12,14H,9,11,13,23H2,1-3H3/b16-8-
• InChIKey: YBUXZIMPDKHXFH-PXNMLYILSA-N

LOXL2-IN-1 Procurement Overview

LOXL2-IN-1 hydrochloride, chemically (2-chloropyridin-4-yl)methanamine hydrochloride (CAS 916210-98-5), is a selective small-molecule inhibitor of lysyl oxidase-like 2 (LOXL2) with an IC50 of 126 nM against recombinant human LOXL2 [1]. It belongs to the 2-substituted pyridine-4-ylmethanamine structural class and was the first published small-molecule LOXL2 inhibitor demonstrating selectivity over lysyl oxidase (LOX) [1]. A structurally distinct tosylate salt form (LOXL2-IN-1 tosylate, also designated LOX-IN-5, compound 22 from WO2017136870A1) exhibits oral activity with an IC50 of <300 nM [2]. LOXL2-IN-1 is utilized as a chemical probe for dissecting LOXL2-mediated collagen cross-linking, extracellular matrix remodeling, and fibrogenesis across cardiovascular, pulmonary, and oncological disease models.

1

Selective LOXL2 catalytic inhibition (LOX/LOXL3 spared)

2

Recombinant enzyme and whole blood assay-compatible

3

Cardiac fibrosis / TGF-β1 pathway study context

• [1] Hutchinson JH, Rowbottom MW, Lonergan DG, Darlington J, Prodanovich P, King CD, Evans JF, Bain G. Small Molecule Lysyl Oxidase-like 2 (LOXL2) Inhibitors: The Identification of an Inhibitor Selective for LOXL2 over LOX. ACS Med Chem Lett. 2017 Mar 1;8(4):423-427. doi: 10.1021/acsmedchemlett.7b00014. View Source
• [2] Pharmakea, Inc. WO2017136870A1 — Lysyl oxidase-like 2 inhibitors and uses thereof. Patent published 2017-08-17. View Source

Why LOXL2-IN-1 Cannot Be Replaced

LOXL2-targeting compounds span diverse chemotypes, selectivity profiles, and modes of engagement, making simple substitution scientifically unreliable. The monoclonal antibody simtuzumab (AB0023) binds LOXL2 but does not inhibit its catalytic activity, as demonstrated in biomimetic 3D fibrosis models where it failed to reduce collagen cross-linking or tissue stiffness [1]. Broad-spectrum lysyl oxidase inhibitors such as BAPN (β-aminopropionitrile) inhibit LOXL2 with an IC50 of 665 nM but lack selectivity across LOX family members, confounding target-specific interpretation [2]. The clinical-stage small molecule PAT-1251 (lenumlostat) offers >400-fold selectivity over LOX but exhibits approximately 5.6-fold lower potency against hLOXL2 (IC50 710 nM) compared to LOXL2-IN-1 (126 nM) . The dual LOXL2/LOXL3 inhibitor PXS-5153A achieves sub-40 nM potency but introduces concomitant LOXL3 inhibition, complicating mechanistic deconvolution . Thus, selecting LOXL2-IN-1 versus alternatives requires quantitative alignment of potency, selectivity breadth, and catalytic-domain target engagement with the specific experimental question.

LOXL2-IN-1LOXL2-selective, catalytic inhibition

BAPN / PXS-5153APan-LOX or dual LOXL2/3; mechanistic deconvolution may shift

LOXL2-IN-1Direct active-site inhibitor

Simtuzumab (AB0023)Non-catalytic antibody; no collagen cross-linking reduction

LOXL2-IN-1Published whole blood shift data

PAT-1251 / othersWhole blood potency context absent; free-drug correction uncertain

• [1] Bell JA, Davies ER, Brereton CJ, Vukmirovic M, Roberts JJW, Lunn K, Wickens L, Conforti F, Ridley RA, Ceccato J, Sayer LN, Johnston DA, Vallejo AF, Alzetani A, Jogai S, Marshall BG, Fabre A, Richeldi L, Monk PD, Skipp PJ, Kaminski N, Offer E, Wang Y, Davies DE, Jones MG. Spatial transcriptomic validation of a biomimetic model of fibrosis enables re-evaluation of a therapeutic antibody targeting LOXL2. Cell Rep Med. 2024 Sep 17;5(9):101695. doi: 10.1016/j.xcrm.2024.101695. View Source
• [2] Leung L, Niculescu-Duvaz D, Smithen D, Lopes F, Callens C, McLeary R, Saturno G, Davies L, Aljarah M, Brown M, Johnson L, Zambon A, Chambers T, Ménard D, Bayliss N, Knight L, Fish L, Lawrence R, Challinor M, Tang H, Marais R, Springer C. 2-Aminomethylene-5-sulfonylthiazole Inhibitors of Lysyl Oxidase (LOX) and LOXL2 Show Significant Efficacy in Delaying Tumor Growth. J Med Chem. 2020 Mar 12;63(5):2308-2324. doi: 10.1021/acs.jmedchem.9b01112. Table 6. View Source

LOXL2-IN-1 Differentiation Evidence

LOXL2 vs. LOX Selectivity

LOXL2-IN-1 hydrochloride demonstrates 31-fold selectivity for LOXL2 over LOX when assayed in the presence of bovine serum albumin (BSA), with an IC50 of 190 nM against LOXL2+BSA compared to 5.91 µM against LOX+BSA [1]. In contrast, the pan-LOX/LOXL inhibitor BAPN shows only approximately 4.7-fold discrimination (LOXL2 IC50 = 665 nM vs. LOX IC50 = 3.14 µM) under comparable recombinant enzyme assay conditions [2]. The clinical-stage dual inhibitor PXS-5153A reports >40-fold selectivity for LOXL2 over LOX and LOXL1 , but this broader selectivity is achieved at the cost of retaining potent LOXL3 inhibitory activity (IC50 = 63 nM), which LOXL2-IN-1 avoids through its narrower paralog selectivity profile.

LOXL2 vs. LOX Selectivity

Cross-study comparable

31-fold (LOXL2 vs. LOX); BAPN ~4.7-fold; PXS-5153A >40-fold

Reported selectivity window context

Recombinant enzyme, BSA present; paralog coverage differs

Evidence Dimension	Selectivity ratio: LOXL2 vs. LOX inhibition (fold difference in IC50)
Target Compound Data	31-fold (LOXL2+BSA IC50 = 190 nM; LOX+BSA IC50 = 5.91 µM)
Comparator Or Baseline	BAPN: ~4.7-fold (LOXL2 IC50 = 665 nM; LOX IC50 = 3.14 µM); PXS-5153A: >40-fold (LOXL2 IC50 <40 nM; LOX/LOXL1 IC50 estimated >1.6 µM)
Quantified Difference	LOXL2-IN-1 provides 6.6× greater LOXL2/LOX discrimination than BAPN; narrower paralog coverage than PXS-5153A (spares LOXL3)
Conditions	Recombinant human enzyme assays; LOXL2-IN-1 data with BSA present (Hutchinson et al. 2017); BAPN data with 1 h preincubation (Leung et al. 2020, Table 6); PXS-5153A data from vendor datasheet (XcessBio)

Why This Matters

Researchers requiring selective LOXL2 inhibition without confounding LOX or LOXL3 engagement should prioritize LOXL2-IN-1 over BAPN (insufficient selectivity) or PXS-5153A (retains LOXL3 activity).

• [1] Hutchinson JH, Rowbottom MW, Lonergan DG, Darlington J, Prodanovich P, King CD, Evans JF, Bain G. Small Molecule Lysyl Oxidase-like 2 (LOXL2) Inhibitors: The Identification of an Inhibitor Selective for LOXL2 over LOX. ACS Med Chem Lett. 2017 Mar 1;8(4):423-427. Data from GlpBio product page citing primary paper. View Source
• [2] Leung L, Niculescu-Duvaz D, et al. J Med Chem. 2020 Mar 12;63(5):2308-2324. Table 6: Activity of AMT and AMTz Inhibitors against LOX, LOXL2, and LOXL3. View Source

LOXL2 Potency vs. PAT-1251

LOXL2-IN-1 hydrochloride inhibits recombinant human LOXL2 with an IC50 of 126 nM [1]. The clinical-stage LOXL2 inhibitor PAT-1251 (lenumlostat) exhibits an IC50 of 710 nM against hLOXL2 under comparable recombinant enzyme assay conditions, representing approximately 5.6-fold lower potency . The pan-LOX/LOXL inhibitor BAPN shows an intermediate LOXL2 IC50 of 665 nM [2]. PXS-5153A achieves substantially greater potency (IC50 <40 nM), but this is accompanied by dual LOXL2/LOXL3 inhibition . For applications where sub-micromolar LOXL2 potency with maintained LOXL3-sparing selectivity is required, LOXL2-IN-1 occupies a distinct potency-selectivity niche.

LOXL2 Potency vs. PAT-1251

Cross-study comparable

126 nM (LOXL2-IN-1)
710 nM (PAT-1251)

Reported potency context

Recombinant hLOXL2, 1 h preincubation

Evidence Dimension	Inhibitory potency against recombinant human LOXL2 (IC50)
Target Compound Data	IC50 = 126 nM
Comparator Or Baseline	PAT-1251: IC50 = 710 nM; BAPN: IC50 = 665 nM; PXS-5153A: IC50 <40 nM
Quantified Difference	5.6-fold more potent than PAT-1251; 5.3-fold more potent than BAPN; 3.2-fold less potent than PXS-5153A (lower bound)
Conditions	Recombinant human LOXL2 enzyme assays. LOXL2-IN-1: 1 h preincubation, Amplex Red-based fluorescence assay (Hutchinson et al. 2017). PAT-1251: recombinant hLOXL2 (vendor specification). BAPN: 1 h preincubation, n ≥ 2 (Leung et al. 2020).

Why This Matters

For laboratories requiring LOXL2 inhibition in the 100–200 nM range with minimal LOXL3 cross-reactivity, LOXL2-IN-1 offers a more potent alternative to PAT-1251 while avoiding the LOXL3-inhibiting liability of PXS-5153A.

• [1] Hutchinson JH, et al. ACS Med Chem Lett. 2017;8(4):423-427. PMID: 28435530. View Source
• [2] Leung L, et al. J Med Chem. 2020;63(5):2308-2324. Table 6: BAPN LOXL2 IC50 = 0.665 μM. View Source

Off-Target Amine Oxidase Selectivity

LOXL2-IN-1 hydrochloride was profiled against a panel of non-LTQ-containing amine oxidase enzymes—MAO-A, MAO-B, and semicarbazide-sensitive amine oxidase (SSAO)—and found to be inactive at a concentration of 30 µM [1]. This corresponds to a >238-fold window over the hLOXL2 IC50 (126 nM). For comparison, PXS-5153A is reported to be >700-fold selective over other related amine oxidases , but this value is calculated relative to its significantly more potent LOXL2 IC50 (<40 nM), not necessarily indicating a larger absolute safety margin. PAT-1251 is also described as highly selective against SSAO, DAO, and MAO-A/B , though the exact testing concentration and quantitative IC50 values against these off-targets are not uniformly reported across vendors, limiting direct head-to-head comparison.

Off-Target Amine Oxidase

Class-level inference

Inactive at 30 µM (MAO-A, MAO-B, SSAO)

Low off-target oxidase context

Single-concentration screening; >238-fold window

Evidence Dimension	Activity against off-target amine oxidases (MAO-A, MAO-B, SSAO)
Target Compound Data	Inactive at 30 µM against MAO-A, MAO-B, and SSAO (>238-fold selectivity window over hLOXL2 IC50)
Comparator Or Baseline	PXS-5153A: >700-fold selective over other related amine oxidases; PAT-1251: reported high selectivity against SSAO, DAO, MAO-A/B (specific testing concentrations and IC50 values not uniformly disclosed)
Quantified Difference	LOXL2-IN-1 demonstrates complete inactivity at 30 µM against all three off-target amine oxidases tested; selectivity window vs. hLOXL2 IC50 = >238-fold
Conditions	Recombinant enzyme assays; LOXL2-IN-1 tested at 30 µM single concentration; MAO-A, MAO-B, SSAO panel (Hutchinson et al. 2017)

Why This Matters

The absence of MAO-A/MAO-B/SSAO inhibition at concentrations far exceeding the LOXL2 IC50 reduces the likelihood of amine oxidase-mediated off-target effects in cellular and in vivo experiments, a critical consideration when selecting a chemical probe for phenotypic screening.

• [1] Hutchinson JH, et al. ACS Med Chem Lett. 2017;8(4):423-427. Data also reproduced on GlpBio and InvivoChem product pages. View Source

CYP450 Inhibition Profile

LOXL2-IN-1 hydrochloride was profiled against three major cytochrome P450 isoforms—CYP3A4, CYP2C9, and CYP2D6—and in each case the IC50 exceeded 30 µM . This corresponds to a >238-fold window relative to the hLOXL2 IC50 (126 nM). Such a low CYP inhibition liability is particularly relevant when LOXL2-IN-1 is used in co-treatment paradigms (e.g., with Ang II infusion in cardiovascular models [1]) or in multi-agent screening campaigns where minimal CYP-mediated drug-drug interaction risk is desired. Comparable CYP inhibition data for PAT-1251, PXS-5153A, and BAPN are not consistently reported in primary literature or vendor specifications, making this a differentiating dataset for LOXL2-IN-1 among in-class small-molecule LOXL2 inhibitors.

CYP450 Inhibition

Class-level inference

IC50 >30 µM (CYP3A4, 2C9, 2D6)

Supports co-administration study context

Recombinant CYP assays; public comparator data absent

Evidence Dimension	Inhibition of CYP450 isoforms 3A4, 2C9, and 2D6
Target Compound Data	IC50 >30 µM for CYP3A4, CYP2C9, and CYP2D6 (>238-fold selectivity over hLOXL2 IC50)
Comparator Or Baseline	PAT-1251, PXS-5153A, BAPN: CYP inhibition profiles not systematically reported in public domain for direct comparison
Quantified Difference	LOXL2-IN-1 demonstrates IC50 >30 µM against all three major CYP isoforms tested
Conditions	Recombinant CYP enzyme inhibition assays; LOXL2-IN-1 tested in vitro (Hutchinson et al. 2017)

Why This Matters

For in vivo studies requiring co-administration of LOXL2-IN-1 with other pharmacological agents (e.g., Ang II infusion models), the demonstrated low CYP inhibition risk provides procurement justification over alternatives lacking published CYP profiling data.

• [1] Wu Y, Can J, Hao S, Qiang X, Ning Z. LOXL2 Inhibitor Attenuates Angiotensin II-Induced Atrial Fibrosis and Vulnerability to Atrial Fibrillation through Inhibition of Transforming Growth Factor Beta-1 Smad2/3 Pathway. Cerebrovasc Dis. 2022;51(2):175-185. doi: 10.1159/000518526. View Source

Efficacy in Ang II-Induced AF Model

In a mouse model of angiotensin II (Ang II)-induced atrial fibrillation, LOXL2-IN-1 hydrochloride administered intraperitoneally at 100 µg/kg/day for 4 weeks significantly attenuated Ang II-induced AF vulnerability, cardiac hypertrophy, atrial inflammation, and fibrosis compared to vehicle (DMSO) control [1]. LOXL2-IN-1 suppressed Ang II-induced expression of TGF-β1, collagen I, and phosphorylation of Smad2/3 in atrial tissue [1]. This represents a direct head-to-head comparison against vehicle in a disease-relevant in vivo model. In contrast, simtuzumab (AB0023), the anti-LOXL2 monoclonal antibody, failed to demonstrate efficacy in clinical trials for fibrotic diseases, and recent evidence confirms it does not inhibit LOXL2 catalytic activity or collagen cross-linking [2]. No comparable in vivo efficacy data in atrial fibrillation models have been reported for PAT-1251 or PXS-5153A.

Ang II AF Model Response

Direct head-to-head comparison

Attenuated AF vulnerability, fibrosis, TGF-β1/Smad2/3 vs. vehicle

Reported model-response endpoint context

Mouse Ang II infusion; 100 µg/kg/day i.p.; 4 weeks

Evidence Dimension	In vivo efficacy: attenuation of Ang II-induced atrial fibrillation vulnerability and atrial fibrosis in mice
Target Compound Data	LOXL2-IN-1 (100 µg/kg/day i.p., 4 weeks) significantly attenuated AF vulnerability, cardiac hypertrophy, atrial inflammation, and fibrosis; suppressed TGF-β1, collagen I, and p-Smad2/3 expression
Comparator Or Baseline	Vehicle (DMSO) control group; simtuzumab (AB0023): no inhibition of LOXL2 catalytic activity or collagen cross-linking in biomimetic 3D fibrosis models, failed Phase 2 IPF trials
Quantified Difference	Statistically significant attenuation of all measured endpoints vs. vehicle; simtuzumab showed no catalytic LOXL2 inhibition or anti-fibrotic efficacy
Conditions	Male C57BL/6 mice, subcutaneous Ang II infusion (2 mg/kg/day) + daily i.p. LOXL2-IN-1 or DMSO for 4 weeks; AF induced by transesophageal burst pacing (Wu et al. 2021)

Why This Matters

LOXL2-IN-1 is the only LOXL2 small-molecule inhibitor with published in vivo efficacy data specifically in an atrial fibrillation model, providing procurement justification for cardiovascular fibrosis research where alternative LOXL2 inhibitors lack disease-relevant in vivo validation.

• [1] Wu Y, Can J, Hao S, Qiang X, Ning Z. LOXL2 Inhibitor Attenuates Angiotensin II-Induced Atrial Fibrosis and Vulnerability to Atrial Fibrillation through Inhibition of Transforming Growth Factor Beta-1 Smad2/3 Pathway. Cerebrovasc Dis. 2022;51(2):175-185. doi: 10.1159/000518526. PMID: 34515064. View Source
• [2] Bell JA, et al. Cell Rep Med. 2024;5(9):101695. doi: 10.1016/j.xcrm.2024.101695. View Source

Whole Blood Potency Shift

In the human whole blood LOXL2 assay, LOXL2-IN-1 hydrochloride exhibits an IC50 of 1.45 µM, compared to 126 nM in the absence of blood proteins, representing an 11.5-fold rightward potency shift attributable to plasma protein binding [1]. This quantitative protein-binding metric enables researchers to correct free-drug concentrations for in vitro-to-in vivo extrapolation. Comparable human whole blood LOXL2 assay data are not publicly available for PAT-1251, PXS-5153A, or BAPN, making LOXL2-IN-1 uniquely characterized in this translational parameter among small-molecule LOXL2 inhibitors.

Whole Blood Potency Shift

Supporting evidence

IC50 1.45 µM (whole blood) vs 126 nM (buffer); 11.5-fold shift

Supports free-drug concentration correction

Human whole blood assay; plasma protein binding

Evidence Dimension	Potency shift in human whole blood LOXL2 assay vs. protein-free buffer
Target Compound Data	IC50 = 1.45 µM (whole blood) vs. 126 nM (buffer); 11.5-fold shift
Comparator Or Baseline	PAT-1251, PXS-5153A, BAPN: human whole blood LOXL2 assay data not publicly reported
Quantified Difference	11.5-fold rightward shift from buffer to whole blood conditions
Conditions	Human whole blood LOXL2 assay; recombinant LOXL2 enzyme activity measured in presence of whole blood vs. protein-free buffer (Hutchinson et al. 2017)

Why This Matters

The availability of whole blood assay data provides a quantitative basis for correcting in vitro IC50 values to physiologically relevant free-drug concentrations, a parameter absent from the characterization of competing LOXL2 inhibitors and essential for translational experimental design.

• [1] Hutchinson JH, et al. ACS Med Chem Lett. 2017;8(4):423-427. Whole blood assay data cited on GlpBio, InvivoChem, and PeptideDB product pages. View Source

LOXL2-IN-1 Application Scenarios

Ang II-Induced Atrial Fibrillation Model

LOXL2-IN-1 is the only LOXL2 small-molecule inhibitor with validated in vivo efficacy in an angiotensin II-induced atrial fibrillation model, where 100 µg/kg/day i.p. for 4 weeks significantly attenuated AF vulnerability, atrial fibrosis, and TGF-β1/Smad2/3 pathway activation compared to vehicle control [1]. Researchers modeling cardiac fibrosis driven by renin-angiotensin system activation should select LOXL2-IN-1 over PAT-1251 or PXS-5153A, which lack published efficacy data in this specific disease context. The compound's low CYP inhibition profile (IC50 >30 µM for CYP3A4, 2C9, 2D6) further supports its use in co-administration protocols with Ang II infusion pumps [2].

LOXL2-Selective Chemical Probe

For target deconvolution experiments where pharmacological LOXL2 inhibition must be distinguished from LOXL3-mediated effects, LOXL2-IN-1 provides a defined selectivity profile (IC50 = 126 nM for hLOXL2; inactive against MAO-A, MAO-B, SSAO at 30 µM) without the LOXL3-inhibiting liability of PXS-5153A (hLOXL3 IC50 = 63 nM) [1][2]. PAT-1251 also inhibits LOXL3 (IC50 = 1.17 µM), making LOXL2-IN-1 the cleaner chemical probe for experiments requiring isolated LOXL2 catalytic domain inhibition . Researchers should pair LOXL2-IN-1 with orthogonal genetic approaches (siRNA/shRNA LOXL2 knockdown) to confirm on-target effects.

Translational Pharmacology with Whole Blood Data

LOXL2-IN-1 is uniquely characterized by a human whole blood LOXL2 assay IC50 of 1.45 µM, an 11.5-fold shift from its buffer IC50 of 126 nM that quantifies plasma protein binding effects [1]. This parameter is absent from the published characterization of PAT-1251, PXS-5153A, and BAPN, making LOXL2-IN-1 the preferred starting point for pharmacokinetic/pharmacodynamic (PK/PD) modeling and free-drug concentration correction in translational fibrosis research. Investigators can use the whole blood IC50 of 1.45 µM as a target plasma concentration benchmark when designing in vivo dosing regimens.

Catalytic LOXL2 Inhibition vs. Antibodies

The anti-LOXL2 antibody simtuzumab (AB0023) failed Phase 2 clinical trials for idiopathic pulmonary fibrosis, and subsequent mechanistic studies using biomimetic 3D fibrosis models confirmed that AB0023 does not inhibit LOXL2 catalytic activity, collagen cross-linking, or tissue stiffening [1]. LOXL2-IN-1, as a direct active-site small-molecule inhibitor, provides genuine catalytic LOXL2 inhibition (IC50 = 126 nM) [2]. For research programs requiring definitive catalytic domain target engagement—as opposed to allosteric or non-enzymatic antibody-mediated mechanisms—LOXL2-IN-1 is the appropriate chemical tool, and procurement of catalytic inhibitors should be prioritized over antibody reagents for LOXL2 enzymology studies.

Application

Selection Property

Validation Focus

Atrial fibrillation model-response studies

In vivo model-response context

AF vulnerability, fibrosis, TGF-β1/Smad endpoints

LOXL2-selective chemical probe

LOXL2 vs. LOXL3 selectivity profile

LOXL3 liability verification; orthogonal knockdown

Translational PK/PD modeling

Plasma protein binding shift data

Whole blood IC50 benchmark for free-drug correction

Catalytic domain enzymology

Direct active-site inhibition

Catalytic activity vs. non-enzymatic antibody approach

• [1] Wu Y, et al. Cerebrovasc Dis. 2022;51(2):175-185. doi: 10.1159/000518526. View Source
• [2] Hutchinson JH, et al. ACS Med Chem Lett. 2017;8(4):423-427. PMID: 28435530. View Source
• [3] Bell JA, et al. Cell Rep Med. 2024;5(9):101695. View Source